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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, alternative names,
and key identifiers for nonanenitrile. The information is intended to assist researchers,
scientists, and professionals in drug development in accurately identifying and referencing this
chemical compound.

Introduction to Nonanenitrile

Nonanenitrile, a linear aliphatic nitrile with a nine-carbon chain, is a versatile intermediate in
organic synthesis.[1] Its chemical structure, featuring a cyano group (-C=N) at one end, imparts
specific reactivity that is valuable in the production of various organic compounds, including
those with potential applications in pharmaceuticals and agrochemicals.[1][2] Accurate and
consistent identification of nonanenitrile is crucial for seamless communication and
information retrieval in a research and development setting.

Synonyms and Alternative Names

Nonanenitrile is known by a variety of names across different chemical databases and
publications. Understanding these synonyms is essential for conducting thorough literature
searches and for clear communication within the scientific community.

The most common synonyms and alternative names for nonanenitrile include:
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» Pelargonitrile: This is a widely used common name for nonanenitrile.[3][4][5]

e Octyl cyanide: This name describes the molecule as an octane derivative with a cyanide
group.[3][4][5]

e n-Octyl cyanide: The 'n-' prefix specifies a straight-chain octyl group.[3][4]

e 1-Cyanooctane: This name follows IUPAC substitutive nomenclature, indicating a cyano
group on the first carbon of an octane chain.[3][6]

o Pelargononitrile: An alternative spelling of pelargonitrile.[3]

e n-Nonanonitrile: A slight variation in the spelling of nonanenitrile.[3][7]

» Nonanitrile: A simplified version of nonanenitrile.[3][7]

e Nonyl nitrile: This name indicates a nonyl group attached to a nitrile group.[2][3]

» n-Nonanenitrile: Emphasizes the straight-chain structure of the nonane backbone.[3][7]

Chemical Identifiers and Properties

To ensure unambiguous identification, a set of unique identifiers and physical properties are
associated with nonanenitrile. These are summarized in the table below.
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Identifier/Property Value Reference
IUPAC Name nonanenitrile [4]

CAS Number 2243-27-8 [3][8]
Molecular Formula C9H17N [31[8]
Molecular Weight 139.24 g/mol [4]

Melting Point -35 °C [6][8]
Boiling Point 224 °C [8]

Density 0.786 g/mL at 25 °C

Refractive Index

n20/D 1.426

[8]

INChl=1S/C9H17N/c1-2-3-4-5-

InChl [3]
6-7-8-9-10/h2-8H2,1H3
PLZZPPHAMDJOSR-

InChIKey [3]
UHFFFAOYSA-N

SMILES CCCCCCCCC#N [4][8]

EC Number 218-808-9 [8]

Beilstein/REAXYS 1746339

PubChem CID 16715 [4]

Logical Relationships of Nonanenitrile

Nomenclature

The various names for nonanenitrile are logically interconnected based on different

nomenclature systems and common naming conventions. The following diagram illustrates

these relationships.
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Alternative Spellings/Forms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 2243-27-8: Nonanenitrile | CymitQuimica [cymitquimica.com]

2. solubilityofthings.com [solubilityofthings.com]

3. Nonanenitrile [webbook.nist.gov]

4. Nonanenitrile | CO9H17N | CID 16715 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Nonanenitrile - Octyl cyanide, Pelargononitrile [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b147369?utm_src=pdf-body-img
https://www.benchchem.com/product/b147369?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2243-27-8/
https://www.solubilityofthings.com/nonanenitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/Nonanenitrile
https://www.sigmaaldrich.com/US/en/substance/nonanenitrile139242243278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

6. alfa-chemistry.com [alfa-chemistry.com]

7. Nonanenitrile [webbook.nist.gov]

8. chemsynthesis.com [chemsynthesis.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Nonanenitrile:
Synonyms and Alternative Names]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147369#nonanenitrile-synonyms-and-alternative-
names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.alfa-chemistry.com/cas_2243-27-8.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2243278&Mask=200
https://www.chemsynthesis.com/base/chemical-structure-5900.html
https://www.benchchem.com/product/b147369#nonanenitrile-synonyms-and-alternative-names
https://www.benchchem.com/product/b147369#nonanenitrile-synonyms-and-alternative-names
https://www.benchchem.com/product/b147369#nonanenitrile-synonyms-and-alternative-names
https://www.benchchem.com/product/b147369#nonanenitrile-synonyms-and-alternative-names
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147369?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

